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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307

Core Neutron Interactions with Molybdenum-95

When a neutron approaches a 95Mo nucleus, several interaction pathways are possible, each
characterized by a specific probability or "cross-section.” The primary interactions include
neutron capture, elastic scattering, and inelastic scattering. At higher neutron energies, other
reactions such as (n,p) and (n,a) can also occur.
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Neutron Interactions with Molybdenum-95

96Mo* (Compound Nucleus)

95Mo* (Excited State)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isotopes of molybdenum - Wikipedia [en.wikipedia.org]
e 2. Neutron Scattering Lengths List | NIST [nist.gov]

« To cite this document: BenchChem. [Fundamental interactions of Molybdenum-95 with
neutrons]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3322307#fundamental-interactions-of-molybdenum-
95-with-neutrons]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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